Cas no 2137717-18-9 (4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol)
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-718462
- 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
- 2137717-18-9
-
- Inchi: 1S/C14H16N2O3/c17-13-9-18-10-14(13)19-12-6-15-16(8-12)7-11-4-2-1-3-5-11/h1-6,8,13-14,17H,7,9-10H2
- InChI Key: HHBGXHRXIFRKHH-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)OC1C=NN(CC2C=CC=CC=2)C=1)O
Computed Properties
- Exact Mass: 260.11609238g/mol
- Monoisotopic Mass: 260.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.5Ų
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718462-0.05g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 0.05g |
$1224.0 | 2025-03-12 | |
| Enamine | EN300-718462-0.1g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 0.1g |
$1283.0 | 2025-03-12 | |
| Enamine | EN300-718462-0.25g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 0.25g |
$1341.0 | 2025-03-12 | |
| Enamine | EN300-718462-0.5g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 0.5g |
$1399.0 | 2025-03-12 | |
| Enamine | EN300-718462-1.0g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 1.0g |
$1458.0 | 2025-03-12 | |
| Enamine | EN300-718462-2.5g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 2.5g |
$2856.0 | 2025-03-12 | |
| Enamine | EN300-718462-5.0g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 5.0g |
$4226.0 | 2025-03-12 | |
| Enamine | EN300-718462-10.0g |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol |
2137717-18-9 | 95.0% | 10.0g |
$6266.0 | 2025-03-12 |
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
Comprehensive Overview of 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9): Properties, Applications, and Research Insights
The compound 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a benzyl-substituted pyrazole core and a tetrahydrofuran-3-ol moiety, this compound exhibits potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets. The CAS number 2137717-18-9 serves as a critical identifier for tracking its synthesis, purity, and regulatory compliance in global databases.
In recent years, the demand for heterocyclic compounds like 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol has surged due to their relevance in medicinal chemistry. A trending topic in 2024 is the exploration of small-molecule modulators for kinase inhibition, where this compound's pyrazole-oxolane hybrid structure could play a pivotal role. Computational studies suggest its potential affinity for ATP-binding pockets, aligning with searches for "kinase inhibitor scaffolds" or "pyrazole derivatives in drug design." Its logP and hydrogen-bonding capacity further make it a candidate for optimizing bioavailability—a frequently searched term in ADMET prediction tools.
Synthetic routes to CAS 2137717-18-9 often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting broader industry trends toward green chemistry and atom economy. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently queried in quality control forums. Notably, its benzyl-protecting group offers versatility in further functionalization, addressing common search queries like "protecting group strategies for pyrazoles."
Beyond pharmaceuticals, 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol is explored in material science, particularly in liquid crystal and polymeric additive applications. Its aromatic and polar groups contribute to thermal stability—a hotspot in "high-performance materials" research. Regulatory databases confirm its non-hazardous status under standard conditions, ensuring compliance with REACH and FDA guidelines, which are top concerns for industrial users.
Future directions for 2137717-18-9 include structure-activity relationship (SAR) studies and cocrystal engineering, areas dominating recent patent filings. As AI-driven molecular property prediction tools advance, this compound's data-rich profile (e.g., cLogP ~2.1, TPSA 50 Ų) positions it as a benchmark for cheminformatics validation—addressing trending searches like "AI in chemical synthesis." Collaborative efforts between academia and industry continue to unlock its potential, solidifying its role in next-generation therapeutic agents and smart materials.
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